Cas no 24719-72-0 (Acetylsalicylic Acid Acyl-b-D-glucuronide)

• Product Name: Acetylsalicylic Acid Acyl-b-D-glucuronide
• CAS No: 24719-72-0
• Molecular Formula: C₁₅H₁₆O₁₀
• Molecular Weight: 356.28154
• CID: 851416
• PubChem ID: 29971035

Acetylsalicylic Acid Acyl-b-D-glucuronide Properties

Names and Identifiers

• Aspirin-acyl--D-glucuronide
• 1-[2-(Acetyloxy)benzoate] -D-Glucopyranuronic Acid
• 1-Salicylate Monoacetate -D-Glucopyranuronic Acid
• Acetylsalicylic Acid Acyl--D-glucuronide
• Acetylsalicylic Acid Acyl-β-D-glucuronide
• (2S,3S,4S,5R,6S)-6-(2-acetyloxybenzoyl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• ACETYLSALICYLIC ACID ACYL-ß-D-GLUCURONIDE
• 1-[2-(Acetyloxy)benzoate]
• 1-Salicylate Monoacetate
• Acetylsalicylic Acid Acyl-
• ACETYLSALICYLIC ACID ACYL-B-D-GLUCURONIDE
• ACETYLSALICYLIC ACID-ACYL-D-GLUCURONIDE
• A-D-Glucopyranuronic Acid
• A-D-glucuronide
• Aspirin-acyl-
• Acetylsalicylic Acid Acyl- beta -D-glucuronide
• Acetylsalicylic Acid Acyl-?-D-glucuronide
• AKOS030211068
• ACETYLSALICYLIC ACID ACYL-BETA-D-GLUCURONIDE
• 2-Acetylsalicylic acid acyl-b-D-glucuronide
• (2S,3S,4S,5R,6S)-6-((2-Acetoxybenzoyl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• 1-O-[2-(Acetyloxy)benzoyl]-beta-D-glucopyranuronic acid
• 24719-72-0
• ss-D-Glucopyranuronic acid, 1-[2-(acetyloxy)benzoate]; Glucopyranuronic acid, 1-salicylate monoacetate, ss-D- (8CI); Salicylic acid acetate, 1-ester with ss-D-glucopyranosiduronic acid (8CI)
• W-202032
• DTXSID80652420
• Aspirin-acyl-beta-D-glucuronide

• InChIKey： VHJPVKQXMOFZPM-HJHSNUOESA-N
• Inchi： InChI=1S/C15H16O10/c1-6(16)23-8-5-3-2-4-7(8)14(22)25-15-11(19)9(17)10(18)12(24-15)13(20)21/h2-5,9-12,15,17-19H,1H3,(H,20,21)/t9-,10-,11+,12-,15-/m0/s1
• SMILES： CC(=O)OC1=CC=CC=C1C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O

Computed Properties

• Exact Mass: 356.07400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 6
• Monoisotopic Mass: 356.07434670g/mol
• Heavy Atom Count: 25
• Complexity: 520
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 160Ų

Experimental Properties

• LogP: -1.33910
• PSA: 159.82000
• Melting Point: 145-147°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives